Cas no 831240-85-8 (1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 831240-85-8
• MF: C₂₂H₂₂N₂S
• MW: 346.488483905792
• CID: 5964198
• PubChem ID: 2230171
• Update Time: 2025-11-01

1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• 4(1H)-Quinazolinethione, 5,6,7,8-tetrahydro-2-(3-methylphenyl)-1-(phenylmethyl)-
• AKOS002221664
• F1738-0021
• 1-benzyl-2-(m-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
• 1-benzyl-2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• 831240-85-8

• Inchi： 1S/C22H22N2S/c1-16-8-7-11-18(14-16)21-23-22(25)19-12-5-6-13-20(19)24(21)15-17-9-3-2-4-10-17/h2-4,7-11,14H,5-6,12-13,15H2,1H3
• InChI Key： PBEKTSWFVCBVQY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(CCCC2)C(=S)N=C1C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 346.15036988g/mol
• Monoisotopic Mass: 346.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 516.7±53.0 °C(Predicted)
• pka: -0.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

Recent Advances in the Study of 1-Benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS: 831240-85-8)

The compound 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS: 831240-85-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinazoline core and thione functional group, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, to achieve high yields and enantiomeric purity. These efforts have led to the identification of derivatives with improved solubility and metabolic stability, which are critical for drug development.

In vitro and in vivo studies have demonstrated that 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione exhibits potent inhibitory activity against specific molecular targets, such as protein kinases and enzymes involved in inflammatory pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study highlighted the compound's ability to induce apoptosis in cancer cell lines while showing minimal cytotoxicity toward normal cells, suggesting its potential as a selective anticancer agent.

Further investigations into the mechanism of action have revealed that 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Structural analyses using X-ray crystallography and molecular docking simulations have provided insights into the binding interactions and conformational changes induced by the compound. These findings have facilitated the design of more potent and selective analogs with enhanced therapeutic profiles.

In addition to its anticancer properties, recent research has explored the anti-inflammatory and antimicrobial potential of 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of inflammation. Moreover, preliminary screening against bacterial and fungal pathogens revealed moderate antimicrobial activity, warranting further investigation into its utility as a dual-function therapeutic agent.

Despite these promising findings, challenges remain in the development of 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione as a clinical candidate. Issues such as bioavailability, off-target effects, and potential drug-drug interactions need to be addressed through systematic preclinical studies. Ongoing research efforts are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties, as well as evaluating its safety and efficacy in animal models.

In conclusion, 1-benzyl-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS: 831240-85-8) represents a promising scaffold for the development of novel therapeutics targeting cancer, inflammation, and infectious diseases. The latest research highlights its multifaceted bioactivity and provides a foundation for future drug discovery efforts. Continued exploration of its structure-activity relationships and mechanism of action will be essential for translating these findings into clinically viable treatments.